![molecular formula C17H13BrO4S B310233 6-Bromo-2-naphthyl4-methoxybenzenesulfonate](/img/structure/B310233.png)
6-Bromo-2-naphthyl4-methoxybenzenesulfonate
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Overview
Description
6-Bromo-2-naphthyl4-methoxybenzenesulfonate, also known as BNMS, is a chemical compound used in scientific research. It is a sulfonate ester that is commonly used as a reagent in organic synthesis. BNMS is a white powder with a molecular weight of 407.35 g/mol and a melting point of 190-195°C.
Mechanism of Action
The mechanism of action of 6-Bromo-2-naphthyl4-methoxybenzenesulfonate is not well understood. However, it is believed to act as a sulfonating agent, which can modify the chemical and physical properties of other molecules. This compound is also known to react with amines and alcohols, forming sulfonamides and sulfonates, respectively.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported to have anti-inflammatory and analgesic properties. This compound has also been shown to inhibit the growth of certain cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 6-Bromo-2-naphthyl4-methoxybenzenesulfonate in lab experiments is its high purity, which ensures consistent results. This compound is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, one limitation of using this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
1. Development of new synthetic methods for 6-Bromo-2-naphthyl4-methoxybenzenesulfonate.
2. Investigation of the mechanism of action of this compound.
3. Evaluation of the anti-inflammatory and analgesic properties of this compound in animal models.
4. Development of new fluorescent dyes using this compound as a precursor.
5. Investigation of the potential of this compound as an anti-cancer agent.
6. Development of new coupling agents for peptide synthesis using this compound as a template.
Synthesis Methods
The synthesis of 6-Bromo-2-naphthyl4-methoxybenzenesulfonate involves the reaction of 6-bromo-2-naphthol with 4-methoxybenzenesulfonyl chloride in the presence of a base such as pyridine. The reaction takes place at room temperature and yields this compound as a white solid.
Scientific Research Applications
6-Bromo-2-naphthyl4-methoxybenzenesulfonate is widely used in scientific research as a reagent for organic synthesis. It is used in the synthesis of various compounds such as benzothiazoles, benzoxazoles, and benzimidazoles. This compound is also used in the synthesis of fluorescent dyes and as a coupling agent in peptide synthesis.
properties
Molecular Formula |
C17H13BrO4S |
---|---|
Molecular Weight |
393.3 g/mol |
IUPAC Name |
(6-bromonaphthalen-2-yl) 4-methoxybenzenesulfonate |
InChI |
InChI=1S/C17H13BrO4S/c1-21-15-6-8-17(9-7-15)23(19,20)22-16-5-3-12-10-14(18)4-2-13(12)11-16/h2-11H,1H3 |
InChI Key |
RCZMUAYFHVRENH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C=C(C=C3)Br |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C=C(C=C3)Br |
Origin of Product |
United States |
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